Cas no 1876799-27-7 (4-ethyl-3-(3-iodothiophen-2-yl)-1-methyl-1H-pyrazol-5-amine)

• Product Name: 4-ethyl-3-(3-iodothiophen-2-yl)-1-methyl-1H-pyrazol-5-amine
• CAS No: 1876799-27-7
• MF: C₁₀H₁₂IN₃S
• MW: 333.19185256958
• CID: 6323372
• PubChem ID: 165499022
• Update Time: 2025-10-29

4-ethyl-3-(3-iodothiophen-2-yl)-1-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1147716
• 1876799-27-7
• 4-ethyl-3-(3-iodothiophen-2-yl)-1-methyl-1H-pyrazol-5-amine

• Inchi： 1S/C10H12IN3S/c1-3-6-8(13-14(2)10(6)12)9-7(11)4-5-15-9/h4-5H,3,12H2,1-2H3
• InChI Key： BWTUAHCZPPHZHI-UHFFFAOYSA-N
• SMILES： IC1C=CSC=1C1C(CC)=C(N)N(C)N=1

Computed Properties

• Exact Mass: 332.97967g/mol
• Monoisotopic Mass: 332.97967g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 72.1Ų

Additional information on 4-ethyl-3-(3-iodothiophen-2-yl)-1-methyl-1H-pyrazol-5-amine

Comprehensive Overview of 4-ethyl-3-(3-iodothiophen-2-yl)-1-methyl-1H-pyrazol-5-amine (CAS No. 1876799-27-7)

The compound 4-ethyl-3-(3-iodothiophen-2-yl)-1-methyl-1H-pyrazol-5-amine (CAS No. 1876799-27-7) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its molecular framework combines a pyrazole core with a thiophene ring, further functionalized with an iodine substituent, making it a versatile intermediate for synthetic applications. Researchers are particularly interested in its potential as a building block for drug discovery, owing to its ability to modulate biological targets.

In recent years, the demand for iodinated heterocycles like 4-ethyl-3-(3-iodothiophen-2-yl)-1-methyl-1H-pyrazol-5-amine has surged due to their utility in cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings. These reactions are pivotal in constructing complex molecules for medicinal chemistry and material science. The presence of the iodo group enhances reactivity, enabling precise modifications for tailored applications. This aligns with the growing trend of fragment-based drug design, where small molecules like this serve as critical scaffolds.

From a synthetic chemistry perspective, the compound’s pyrazole-amine moiety offers nucleophilic sites for further derivatization, while the thiophene ring contributes to electronic diversity. Such features are highly sought after in high-throughput screening libraries, addressing the need for novel bioactive compounds. Additionally, its ethyl and methyl substituents influence lipophilicity, a key parameter in ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling—a hot topic in preclinical research.

The compound’s relevance extends to agrochemical innovation, where heterocyclic amines are explored for their pesticidal and herbicidal properties. With increasing global focus on sustainable agriculture, researchers are investigating its potential as a lead compound for eco-friendly crop protection agents. This ties into broader discussions about green chemistry and reducing synthetic footprints.

Analytical characterization of CAS No. 1876799-27-7 typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure compliance with stringent quality control standards, a recurring concern in pharmaceutical manufacturing. The compound’s stability under various conditions is also a subject of study, particularly for storage optimization and scale-up processes.

In the context of intellectual property, 4-ethyl-3-(3-iodothiophen-2-yl)-1-methyl-1H-pyrazol-5-amine has been cited in several patents related to kinase inhibitors and antimicrobial agents. This reflects its value in targeted therapy development, especially for cancer and infectious diseases—areas dominating biomedical research queries. Its structural motifs are frequently compared to FDA-approved drugs, sparking discussions about repurposing strategies.

As the scientific community leans toward AI-driven drug discovery, compounds like this are increasingly analyzed via in silico models to predict binding affinities and toxicity profiles. This intersects with popular searches on computational chemistry tools and machine learning in pharmacology. The integration of such technologies accelerates the identification of novel therapeutic candidates, positioning CAS No. 1876799-27-7 as a candidate for virtual screening pipelines.

In summary, 4-ethyl-3-(3-iodothiophen-2-yl)-1-methyl-1H-pyrazol-5-amine exemplifies the convergence of structural diversity and functional adaptability in modern chemistry. Its applications span drug development, agrochemicals, and material innovation, resonating with contemporary research priorities. With ongoing advancements in synthetic methodologies and bioinformatics, this compound is poised to remain a focal point in interdisciplinary science.